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Compound of Interest

Compound Name: TD-165

Cat. No.: B15621617

Technical Support Center: SikaBiresin® TD-165
Castings

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on preventing yellowing in SikaBiresin® TD-165
castings.

Frequently Asked Questions (FAQSs)

Q1: What is the primary cause of yellowing in SikaBiresin® TD-165 castings?

Al: Yellowing in SikaBiresin® TD-165 castings is primarily caused by two factors: excessive
heat generated during the curing process (exothermic reaction) and exposure to ultraviolet
(UV) light.[1][2][3] A rapid cure due to high ambient temperatures or large casting volumes can
lead to a strong exothermic reaction, resulting in yellowing and potentially even stress cracks in
the cured product.[2][3] Additionally, like many polymer systems, the chemical structure of the
cured resin can be altered by UV radiation from sunlight or artificial lighting, leading to
discoloration over time.[1][4]

Q2: Can the mixing ratio of resin and hardener affect yellowing?

A2: While not the primary cause, an incorrect mixing ratio can lead to improper curing, which
may indirectly contribute to discoloration and other defects. It is crucial to adhere to the

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15621617?utm_src=pdf-interest
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://www.benchchem.com/product/b15621617?utm_src=pdf-body
https://partinchem.com/blog/how-to-alleviate-polyurethane-yellowing/
https://shop.gttag.ch/data/dokumente/00005583/TDS_SIKABIESINTD160_en.pdf
https://shop.gttag.ch/data/dokumente/00004764/1%20-%20Technical%20Data%20Sheet/TDS_SIKABIRESIN_TD165_EN.pdf
https://shop.gttag.ch/data/dokumente/00005583/TDS_SIKABIESINTD160_en.pdf
https://shop.gttag.ch/data/dokumente/00004764/1%20-%20Technical%20Data%20Sheet/TDS_SIKABIRESIN_TD165_EN.pdf
https://partinchem.com/blog/how-to-alleviate-polyurethane-yellowing/
https://bioresources.cnr.ncsu.edu/resources/anti-yellowing-property-of-polyurethane-improved-by-the-use-of-surface-modified-nanocrystalline-cellulose/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

recommended mixing ratio of 100 parts SikaBiresin® TD-160 resin to 50 parts SikaBiresin®
TD-165 hardener by weight.[2]

Q3: Does the age of the SikaBiresin® TD-165 hardener influence yellowing?

A3: The hardener component (Part B) of epoxy and polyurethane systems can be more
susceptible to oxidation, which can cause it to yellow in the bottle over time, even before it is
used.[5] Using a yellowed hardener will likely result in a casting with a yellowish tint from the
outset.

Q4: Are there additives that can prevent yellowing?

A4: Yes, incorporating UV stabilizers and antioxidants into the resin mixture before casting can
significantly improve resistance to yellowing.[6][7][8][9][10] UV absorbers (UVAs) and Hindered
Amine Light Stabilizers (HALS) are two main types of UV stabilizers that protect the polymer
from degradation caused by UV radiation.[10][11] Antioxidants help to prevent oxidation-related
yellowing.[1]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving yellowing issues in your
SikaBiresin® TD-165 castings.

Problem: The final casting has a yellow tint.

Troubleshooting Workflow:
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Yellow Casting Observed

High Exotherm Likely Cause Exotherm Unlikely

Solution:
- Reduce casting thickness
- Lower ambient temperature
- Use a slower curing system

UV Degradation Likely Cause [ UV Exposure Unlikely j

Solution:
- Incorporate UV stabilizers
- Protect casting from UV sources

Oxidized Hardener is the Cause [ Consider Other Factorsj

Solution:
- Use fresh, unoxidized hardener
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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